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Compound of Interest

Compound Name: 1H-Perfluorononane

Cat. No.: B1595110 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The molecular formula C9HF19 corresponds to more than one chemical

compound. This guide focuses on 1H-Perfluorononane (also known as

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-nonadecafluorononane), as it is the most predominantly

documented compound for this formula. Another identified isomer, Perfluoro-2-methyl-3-

(propan-2-yl)pentan-3-yl, has limited available data. It is also important to note that searches

for C9HF19 often lead to information on Perfluoro(4-methyl-2-pentene), which has a different

molecular formula (C6F12) and is therefore not covered in this guide.

Core Characteristics of 1H-Perfluorononane
1H-Perfluorononane is a highly fluorinated organic compound. Its high degree of fluorination

imparts properties such as high density, low surface tension, and chemical inertness. It is

typically a clear liquid at room temperature.[1]

Physical and Chemical Properties
The following table summarizes the key quantitative data available for 1H-Perfluorononane.
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Property Value Reference

Molecular Formula C9HF19 [1][2][3]

Molecular Weight 470.07 g/mol [1][2][4]

IUPAC Name
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,

8,9,9-nonadecafluorononane
[2][3][4]

CAS Number 375-94-0 [1][2][5]

Appearance Clear liquid [1]

Boiling Point 138 °C [5][6]

Density 1.795 g/cm³ at 25 °C [6]

Refractive Index <1.3000 [5]

Kovats Retention Index 454 (semi-standard non-polar) [2]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical characterization of 1H-
Perfluorononane are not readily available in the public domain. However, general laboratory

procedures for handling similar fluorinated compounds should be followed.

General Handling and Safety Precautions
Due to the limited toxicological data, 1H-Perfluorononane should be handled with care in a

well-ventilated area, preferably within a fume hood. Standard personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn.

Avoid inhalation of vapors and direct contact with skin and eyes. In case of contact, flush the

affected area with copious amounts of water. For detailed safety information, it is always

recommended to consult the supplier-specific Safety Data Sheet (SDS).

General Analytical Techniques
The characterization of 1H-Perfluorononane would typically involve standard analytical

techniques for organic compounds:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 19F NMR are crucial for

confirming the structure and purity of fluorinated compounds.[7]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to

determine the purity of the compound and to identify any potential impurities. The Kovats

retention index value can be used as a reference point in GC analysis.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can provide information about the

functional groups present in the molecule.

Logical Workflow for Compound Identification
The following diagram illustrates a general workflow for identifying an unknown chemical

compound, a fundamental process in chemical research.
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Caption: A generalized workflow for chemical compound identification using various analytical

techniques and data processing steps.

Signaling Pathways and Biological Activity
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There is currently no available information in the searched literature regarding any specific

signaling pathways or biological activities associated with 1H-Perfluorononane. Research into

the biological effects of this compound appears to be limited.

Conclusion
1H-Perfluorononane, with the molecular formula C9HF19, is a high-molecular-weight

perfluorinated compound with distinct physical properties. While basic chemical and physical

data are available, comprehensive studies on its synthesis, reactivity, and biological effects are

lacking in publicly accessible resources. Researchers working with this compound should

adhere to strict safety protocols suitable for handling fluorinated chemicals and may need to

develop their own specific experimental procedures for its use and analysis. Further research is

warranted to fully characterize this compound and its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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